Cas no 352000-01-2 (N-4-(Aminosulfonyl)-2,1,3-benzoxadiazol-7-yl-2-aminoethyl Methanethiosulfonate)

• Product name: N-4-(Aminosulfonyl)-2,1,3-benzoxadiazol-7-yl-2-aminoethyl Methanethiosulfonate
• CAS No: 352000-01-2
• MF: C₉H₁₂N₄O₅S₃
• MW: 352.410377502441
• CID: 825629
• PubChem ID: 57349182

N-4-(Aminosulfonyl)-2,1,3-benzoxadiazol-7-yl-2-aminoethyl Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

• N-[4-(Aminosulfonyl)-2,1,3-benzoxadiazol-7-yl]-2-aminoethyl Methanethiosulfonate
• S-{2-[(7-Sulfamoyl-2,1,3-benzoxadiazol-4-yl)amino]ethyl} methanes ulfonothioate
• 352000-01-2
• 7-(2-methylsulfonothioyloxyethylamino)-2,1,3-benzoxadiazole-4-sulfonamide
• DB-231420
• AKOS030239662
• N-4-(Aminosulfonyl)-2,1,3-benzoxadiazol-7-yl-2-aminoethyl Methanethiosulfonate

• Inchi： InChI=1S/C9H12N4O5S3/c1-20(14,19)17-5-4-11-6-2-3-7(21(10,15)16)9-8(6)12-18-13-9/h2-3,11H,4-5H2,1H3,(H2,10,15,16)
• InChI Key： SOTZITYVLITNID-UHFFFAOYSA-N
• SMILES： CS(=O)(=S)OCCNC1=CC=C(C2=NON=C12)S(=O)(=O)N

Computed Properties

• Exact Mass: 351.99700
• Monoisotopic Mass: 351.99698302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 186Ų

Experimental Properties

• Melting Point: 152-153°C
• Stability/Shelf Life: Sensitive to Light
• PSA: 187.31000
• LogP: 2.90980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles